Cas no 62648-67-3 (1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl-)

1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl- structure
62648-67-3 structure
Product name:1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl-
CAS No:62648-67-3
MF:C11H20O2
MW:184.2753
CID:436484
PubChem ID:53917752

1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl-
    • 8-methoxy-3,7-dimethylocta-1,6-dien-3-ol
    • DTXSID10707654
    • 62648-67-3
    • IIFILAIABRHAKK-UHFFFAOYSA-N
    • 8-methoxy-3,7-dimethyl-octa-1,6-dien-3-ol
    • Inchi: InChI=1S/C11H20O2/c1-5-11(3,12)8-6-7-10(2)9-13-4/h5,7,12H,1,6,8-9H2,2-4H3
    • InChI Key: IIFILAIABRHAKK-UHFFFAOYSA-N
    • SMILES: CC(=CCCC(C)(C=C)O)COC

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

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